Cas no 1378267-04-9 (ethyl 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: ethyl 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 1378267-04-9
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 4592386
• Update Time: 2025-10-29

ethyl 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate

• Inchi： 1S/C10H11N3O2/c1-3-15-10(14)8-6-11-13-5-4-7(2)12-9(8)13/h4-6H,3H2,1-2H3
• InChI Key： RJCWGPAXFBIHLH-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)C=NN1C=CC(C)=N2

Additional information on ethyl 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate

Ethyl 5-Methylpyrazolo[1,5-a]Pyrimidine-3-Carboxylate: A Comprehensive Overview

Ethyl 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate, identified by the CAS number 1378267-04-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazolopyrimidines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and advanced materials. The structure of ethyl 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate features a pyrazolo[1,5-a]pyrimidine core with a methyl group at position 5 and an ethoxycarbonyl group at position 3. This unique structure contributes to its versatile chemical properties and potential for functionalization.

Recent studies have highlighted the importance of pyrazolopyrimidines as building blocks for constructing bioactive molecules. For instance, researchers have explored the role of ethyl 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate in designing inhibitors for various enzymes, including kinases and proteases. These investigations have demonstrated that the compound's heterocyclic framework can be readily modified to enhance its binding affinity and selectivity towards specific biological targets. Such findings underscore the potential of this compound in drug development pipelines targeting diseases such as cancer and neurodegenerative disorders.

In addition to its biological applications, ethyl 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate has shown promise in materials science. Its aromaticity and conjugated system make it an attractive candidate for use in organic electronics. Recent research has focused on incorporating this compound into thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs). The compound's ability to form stable crystalline structures has been particularly advantageous for improving device performance. For example, studies have reported enhanced charge transport properties in TFTs synthesized with this compound, suggesting its potential for next-generation electronic devices.

The synthesis of ethyl 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate typically involves multi-step reactions that leverage the principles of click chemistry and microwave-assisted synthesis. These methods not only enhance reaction efficiency but also minimize environmental impact by reducing solvent usage and reaction time. Recent advancements in catalytic systems have further improved the yield and purity of this compound, making it more accessible for large-scale production.

From a structural perspective, the methyl group at position 5 plays a critical role in stabilizing the molecule's conformation by reducing steric hindrance within the pyrazolopyrimidine ring system. This feature is particularly beneficial in applications where molecular stability is crucial, such as in high-temperature materials or long-term drug formulations. Furthermore, the ethoxycarbonyl group at position 3 provides an additional site for functionalization, enabling chemists to attach various substituents to tailor the compound's properties for specific applications.

Looking ahead, ongoing research continues to explore new avenues for leveraging ethyl 5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate's unique properties. Collaborative efforts between academic institutions and industry partners are paving the way for innovative applications in areas such as green chemistry and sustainable materials development. As our understanding of this compound deepens, it is likely to play an increasingly pivotal role in advancing both therapeutic interventions and cutting-edge technologies.